![molecular formula C11H11ClN2O3 B2933345 2-(Chloromethyl)-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole CAS No. 696604-74-7](/img/structure/B2933345.png)
2-(Chloromethyl)-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole
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Overview
Description
The compound “2-(Chloromethyl)-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole” is a complex organic molecule. It contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one oxygen atom, and one nitrogen atom. The oxadiazole ring is substituted with a chloromethyl group at the 2-position and a 3,4-dimethoxyphenyl group at the 5-position .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The oxadiazole ring likely contributes to the rigidity of the molecule, while the chloromethyl and 3,4-dimethoxyphenyl groups could influence its reactivity and interactions with other molecules .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The chloromethyl group could potentially undergo nucleophilic substitution reactions, while the oxadiazole ring might participate in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole ring could contribute to its stability, while the chloromethyl and 3,4-dimethoxyphenyl groups could influence its solubility .Scientific Research Applications
Antimalarial Activity
One study delves into the antimalarial properties of 2-phenyl-5-(trichloromethyl)-1,3,4-oxadiazoles, a class closely related to the specified compound. These substances were found to be active against Plasmodium berghei in mice, indicating potential utility in antimalarial treatments (Hutt, Elslager, & Werbel, 1970).
Antimicrobial and Anti-Proliferative Activities
Another study focused on 1,3,4-Oxadiazole N-Mannich Bases, demonstrating their broad-spectrum antibacterial activities against pathogenic Gram-positive and Gram-negative bacteria, as well as antifungal properties against Candida albicans. These compounds also exhibited significant anti-proliferative activity against various human cancer cell lines, highlighting their potential in antimicrobial and anticancer therapies (Al-Wahaibi et al., 2021).
Molecular Structure Insights
Research into the molecular structures of oxadiazole derivatives, including those with dimethoxyphenyl groups, has provided valuable insights into their electronic properties and conjugation systems. This understanding is crucial for designing compounds with desired electronic and optical characteristics (Lutskii, Shepel, Shvaika, & Klimisha, 1970).
Green Synthetic Methods
Efforts to develop eco-friendly synthetic methods for oxadiazole derivatives have led to protocols that feature high yields, simple purification, and minimal environmental impact. These advancements are significant for sustainable chemical synthesis (Zhu, Zou, Shao, & Li, 2015).
Anti-inflammatory and Analgesic Properties
Some oxadiazole derivatives have been investigated for their potential as safer anti-inflammatory and analgesic agents. These studies suggest that specific substitutions on the oxadiazole ring can enhance therapeutic efficacy while reducing gastrointestinal side effects and lipid peroxidation, compared to traditional NSAIDs (Kataria et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(chloromethyl)-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O3/c1-15-8-4-3-7(5-9(8)16-2)11-14-13-10(6-12)17-11/h3-5H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGHSHFKWIHAXBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN=C(O2)CCl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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